![molecular formula C12H18FN3 B1445230 2-Fluoro-4-[(4-methylpiperazin-1-yl)methyl]aniline CAS No. 1341886-02-9](/img/structure/B1445230.png)
2-Fluoro-4-[(4-methylpiperazin-1-yl)methyl]aniline
Overview
Description
“2-Fluoro-4-[(4-methylpiperazin-1-yl)methyl]aniline” is a chemical compound with the CAS Number: 1341886-02-9 . It has a molecular weight of 223.29 . The IUPAC name for this compound is 2-fluoro-4-[(4-methyl-1-piperazinyl)methyl]aniline . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “2-Fluoro-4-[(4-methylpiperazin-1-yl)methyl]aniline” is 1S/C12H18FN3/c1-15-4-6-16(7-5-15)9-10-2-3-12(14)11(13)8-10/h2-3,8H,4-7,9,14H2,1H3 . This code provides a specific representation of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
“2-Fluoro-4-[(4-methylpiperazin-1-yl)methyl]aniline” is a powder that is stored at room temperature . More detailed physical and chemical properties such as melting point, boiling point, density, and others were not available in the search results.Scientific Research Applications
Pharmaceuticals: Kinase Inhibitor Development
2-Fluoro-4-[(4-methylpiperazin-1-yl)methyl]aniline is utilized in the synthesis of kinase inhibitors . Kinases are enzymes that play a pivotal role in various cellular processes, and their dysregulation is associated with diseases such as cancer. By serving as an intermediate in the creation of aminopyridopyrimidinones, this compound contributes to the development of targeted therapies that can inhibit specific kinases implicated in cancer progression.
Anticancer Agents: Synthesis of Piperazinyltrifluoromethylphenylquinolinylbenzonaphthyridinone Derivatives
This compound is also instrumental in synthesizing derivatives with anticancer activities . The piperazinyltrifluoromethylphenylquinolinylbenzonaphthyridinone derivatives synthesized using this compound have shown promise in treating various forms of cancer, highlighting its significance in medicinal chemistry research.
Central Nervous System Disorders: Development of New Therapeutic Agents
Research has been conducted on new piperazine derivatives, such as LQFM182, for treating central inflammatory diseases . 2-Fluoro-4-[(4-methylpiperazin-1-yl)methyl]aniline’s structural flexibility allows it to be modified into compounds that can cross the blood-brain barrier, offering potential treatments for neuroinflammatory conditions.
Schizophrenia Treatment: Olanzapine Synthesis
The compound is a key intermediate in synthesizing Olanzapine, a medication used to treat schizophrenia and related psychoses . Olanzapine’s efficacy in managing symptoms of schizophrenia underscores the importance of intermediates like 2-Fluoro-4-[(4-methylpiperazin-1-yl)methyl]aniline in pharmaceutical manufacturing.
Chemical Synthesis: Facilitating Complex Reactions
Due to its reactivity, 2-Fluoro-4-[(4-methylpiperazin-1-yl)methyl]aniline is a valuable reagent in chemical synthesis . It can participate in various reactions, including aromatic nucleophilic substitution and Buchwald–Hartwig amination, to create complex molecules for further research or industrial applications.
Safety and Hazards
properties
IUPAC Name |
2-fluoro-4-[(4-methylpiperazin-1-yl)methyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18FN3/c1-15-4-6-16(7-5-15)9-10-2-3-12(14)11(13)8-10/h2-3,8H,4-7,9,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHAMLBSUQHTYFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=CC(=C(C=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18FN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-[(4-methylpiperazin-1-yl)methyl]aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S)-1-[3-(benzyloxy)phenyl]ethan-1-ol](/img/structure/B1445155.png)
![4-Bromo-1-[(4-chlorophenyl)methoxy]-2-methylbenzene](/img/structure/B1445156.png)
